Cas no 1008742-31-1 (6-fluorobenzo[d][1,2,3]triazin-4(3H)-one)

6-Fluorobenzo[d][1,2,3]triazin-4(3H)-one is a fluorinated heterocyclic compound featuring a benzo[1,2,3]triazinone core structure. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of a fluorine atom at the 6-position enhances its reactivity and may influence the electronic properties of derived compounds, making it valuable for structure-activity relationship studies. Its well-defined molecular structure allows for precise modifications, facilitating the development of novel derivatives with tailored properties. The compound is typically handled under controlled conditions to ensure stability and purity for research applications.
6-fluorobenzo[d][1,2,3]triazin-4(3H)-one structure
1008742-31-1 structure
Product Name:6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
CAS No:1008742-31-1
MF:C7H4FN3O
MW:165.124564170837
CID:4558830
Update Time:2025-06-30

6-fluorobenzo[d][1,2,3]triazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-3H-1,2,3-benzotriazin-4-one
    • 6-Fluorobenzo[d][1,2,3]triazin-4(1H)-one
    • 6-fluoro benzotriazinone
    • 6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
    • Inchi: 1S/C7H4FN3O/c8-4-1-2-6-5(3-4)7(12)10-11-9-6/h1-3H,(H,9,10,12)
    • InChI Key: RCLQFKLASUKMCG-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C(NN=N2)=O)C=1

Computed Properties

  • Exact Mass: 165.03384g/mol
  • Monoisotopic Mass: 165.03384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 165.12g/mol
  • XLogP3: 1.5
  • Topological Polar Surface Area: 53.8

6-fluorobenzo[d][1,2,3]triazin-4(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F596103-100mg
6-Fluoro-3H-1,2,3-benzotriazin-4-one
1008742-31-1
100mg
$144.00 2023-05-18
TRC
F596103-250mg
6-Fluoro-3H-1,2,3-benzotriazin-4-one
1008742-31-1
250mg
$282.00 2023-05-18
TRC
F596103-500mg
6-Fluoro-3H-1,2,3-benzotriazin-4-one
1008742-31-1
500mg
$431.00 2023-05-18
TRC
F596103-1g
6-Fluoro-3H-1,2,3-benzotriazin-4-one
1008742-31-1
1g
$603.00 2023-05-18
Life Chemicals
F1907-1222-0.25g
6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
1008742-31-1 95%+
0.25g
$224.0 2023-09-07
Life Chemicals
F1907-1222-0.5g
6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
1008742-31-1 95%+
0.5g
$236.0 2023-09-07
Life Chemicals
F1907-1222-1g
6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
1008742-31-1 95%+
1g
$249.0 2023-09-07
Life Chemicals
F1907-1222-2.5g
6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
1008742-31-1 95%+
2.5g
$498.0 2023-09-07
Life Chemicals
F1907-1222-5g
6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
1008742-31-1 95%+
5g
$747.0 2023-09-07
Life Chemicals
F1907-1222-10g
6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
1008742-31-1 95%+
10g
$1046.0 2023-09-07
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.